(α1S,α4S,2S,5S)-2,5-Dimethyl-3,6-dioxo-α1,α4-bis(2-phenylethyl)-1,4-piperazinediacetic Acid 1,4-Diet
(α1S,α4S,2S,5S)-2,5-Dimethyl-3,6-dioxo-α1,α4-bis(2-phenylethyl)-1,4-piperazinediacetic Acid 1,4-Diet
Brand Name:
Vulcanchem
CAS No.:
151387-05-2
VCID:
VC0116450
InChI:
InChI=1S/C30H38N2O6/c1-5-37-29(35)25(19-17-23-13-9-7-10-14-23)31-21(3)28(34)32(22(4)27(31)33)26(30(36)38-6-2)20-18-24-15-11-8-12-16-24/h7-16,21-22,25-26H,5-6,17-20H2,1-4H3/t21-,22-,25-,26-/m0/s1
SMILES:
CCOC(=O)C(CCC1=CC=CC=C1)N2C(C(=O)N(C(C2=O)C)C(CCC3=CC=CC=C3)C(=O)OCC)C
Molecular Formula:
C30H38N2O6
Molecular Weight:
522.6 g/mol
(α1S,α4S,2S,5S)-2,5-Dimethyl-3,6-dioxo-α1,α4-bis(2-phenylethyl)-1,4-piperazinediacetic Acid 1,4-Diet
CAS No.: 151387-05-2
Reference Standards
VCID: VC0116450
Molecular Formula: C30H38N2O6
Molecular Weight: 522.6 g/mol
| CAS No. | 151387-05-2 |
|---|---|
| Product Name | (α1S,α4S,2S,5S)-2,5-Dimethyl-3,6-dioxo-α1,α4-bis(2-phenylethyl)-1,4-piperazinediacetic Acid 1,4-Diet |
| Molecular Formula | C30H38N2O6 |
| Molecular Weight | 522.6 g/mol |
| IUPAC Name | ethyl (2S)-2-[(2S,5S)-4-[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]-2,5-dimethyl-3,6-dioxopiperazin-1-yl]-4-phenylbutanoate |
| Standard InChI | InChI=1S/C30H38N2O6/c1-5-37-29(35)25(19-17-23-13-9-7-10-14-23)31-21(3)28(34)32(22(4)27(31)33)26(30(36)38-6-2)20-18-24-15-11-8-12-16-24/h7-16,21-22,25-26H,5-6,17-20H2,1-4H3/t21-,22-,25-,26-/m0/s1 |
| Standard InChIKey | BLHLSUZTSWUTKV-JPMIEVGJSA-N |
| Isomeric SMILES | CCOC(=O)[C@H](CCC1=CC=CC=C1)N2[C@H](C(=O)N([C@H](C2=O)C)[C@@H](CCC3=CC=CC=C3)C(=O)OCC)C |
| SMILES | CCOC(=O)C(CCC1=CC=CC=C1)N2C(C(=O)N(C(C2=O)C)C(CCC3=CC=CC=C3)C(=O)OCC)C |
| Canonical SMILES | CCOC(=O)C(CCC1=CC=CC=C1)N2C(C(=O)N(C(C2=O)C)C(CCC3=CC=CC=C3)C(=O)OCC)C |
| Synonyms | [2S-[1(R*),2α,4(R*),5α]]-2,5-Dimethyl-3,6-dioxo-α,α’-bis(2-phenylethyl)-1,4-piperazinediacetic Acid Diethyl Ester; Ramipril Impurity O |
| PubChem Compound | 10918388 |
| Last Modified | Nov 11 2021 |
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